3-(3-Methylbenzyl)-butanone

• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 3-methyl-4-(3-methylphenyl)butan-2-one
• InChI: InChI=1S/C12H16O/c1-9-5-4-6-12(7-9)8-10(2)11(3)13/h4-7,10H,8H2,1-3H3
• InChI Key: BERBTJKDGIXYNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(C)C(=O)C

Description

3-(3-Methylbenzyl)-butanone is a useful research compound. Its molecular formula is C12H16O and its molecular weight is 176.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

256 g of methyl ethyl ketone, 80 g of powdered NaOH, 28 g of calcium oxide and 10 g of tetrabutylammonium bromide were warmed with stirring. 141 g of 3-methylbenzyl chloride were added dropwise in the course of 90 minutes at 70° C. The mixture was then boiled under reflux for 1 hour, cooled, filtered and washed with methyl ethyl ketone, and the filtrate was concentrated and distilled through a 30-cm long column containing steel helices. 86% pure 3-(3-methylbenzyl)-butanone was obtained at a boiling point of 80° C. at 0.4 mbar in 40% yield.